Cas no 65963-40-8 (Chlorophyllin copper sodium salt)
65963-40-8 structure
Product Name:Chlorophyllin copper sodium salt
CAS No:65963-40-8
MF:C34H31CuN4Na3O6
MW:724.148
CID:90324
Update Time:2019-05-06
Chlorophyllin copper sodium salt Chemical and Physical Properties
Names and Identifiers
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- chlorophyllin copper complex sodium salt
- EXTRACTUM LEONURI INSPISSATUM
- Chlorophyllin copper sodium salt
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- Inchi: InChI=1S/C34H36N4O6.Cu.3Na/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;;;;/h7,12-14,17,21H,1,8-11H2,2-6H3,(H5,35,36,37,38,39,40,41,42,43,44);;;;/q;+2;3*+1/p-5
- InChI Key: HWDGVJUIHRPKFR-UHFFFAOYSA-I
- SMILES: [Cu+2].[Na+].[Na+].[Na+].[O-]C(C1=C(C)C2=CC3C(CC)=C(C)C(=CC4=C(C=C)C(C)=C(C=C5C(C)C(CCC(=O)[O-])C(C(CC(=O)[O-])=C1[N-]2)=N5)[N-]4)N=3)=O |t:5,13,22,37|
Computed Properties
- Exact Mass: 723.123
- Monoisotopic Mass: 723.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 48
- Rotatable Bond Count: 5
- Complexity: 1760
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165A^2
Experimental Properties
- Color/Form: Dark green powder or dark green liquid. Odorless or slightly ammonia smelly
- Boiling Point: 801.6°Cat760mmHg
- Flash Point: 438.6 °C
- Solubility: It is easily soluble in water, slightly soluble in alcohol and chloroform, insoluble in oil. The aqueous solution is transparent without precipitation
Chlorophyllin copper sodium salt Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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